3-methoxy-N-[(1-phenylcyclopentyl)methyl]-4-propoxybenzamide

• IUPAC Name: 3-methoxy-N-[(1-phenylcyclopentyl)methyl]-4-propoxybenzamide
• InChI: InChI=1S/C23H29NO3/c1-3-15-27-20-12-11-18(16-21(20)26-2)22(25)24-17-23(13-7-8-14-23)19-9-5-4-6-10-19/h4-6,9-12,16H,3,7-8,13-15,17H2,1-2H3,(H,24,25)
• InChI Key: MNYYIAOLQDASMD-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C=C1)C(=O)NCC2(CCCC2)C3=CC=CC=C3)OC
• Molecular Formula: C23H29NO3
• Molecular Weight: 367.5 g/mol

Description

3-methoxy-N-[(1-phenylcyclopentyl)methyl]-4-propoxybenzamide is a useful research compound. Its molecular formula is C23H29NO3 and its molecular weight is 367.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 367.21474379 g/mol and the complexity rating of the compound is 455. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolite Identification and Pharmacokinetics

Research often focuses on identifying the urinary metabolites of novel synthetic compounds and understanding their pharmacokinetics. For example, Kavanagh et al. (2012) identified the urinary metabolites of RCS-4, a synthetic cannabimimetic, using gas chromatography-mass spectrometry. The study highlights the importance of metabolite identification in understanding the effects and risks associated with novel compounds Kavanagh et al., 2012.

Pharmacological Interactions

Another area of interest is the investigation of pharmacological interactions between novel compounds and other substances. Farré et al. (2007) studied the interaction between MDMA and paroxetine to evaluate their pharmacodynamic and pharmacokinetic interactions in humans. This type of research is crucial for understanding potential risks and therapeutic applications of new compounds Farré et al., 2007.

Receptor Binding and Imaging

Investigating the binding affinity of compounds to specific receptors and their potential for imaging applications is another research avenue. Caveliers et al. (2002) explored the use of a new iodobenzamide for visualizing primary breast tumors, emphasizing the potential of novel compounds in diagnostic imaging Caveliers et al., 2002.

Clinical Toxicity and Safety Assessment

Assessing the clinical toxicity and safety of new compounds is essential. Hill et al. (2013) provided a case series on the toxicity associated with 25I-NBOMe, highlighting the importance of safety assessments for novel psychoactive substances Hill et al., 2013.

Environmental and Human Exposure

Understanding the environmental presence and human exposure to novel compounds is crucial for assessing their potential impact. Frederiksen et al. (2014) discussed the urinary excretion of industrial chemicals, including phthalates and bisphenol A, in Danish populations, underscoring the importance of monitoring exposure to synthetic compounds Frederiksen et al., 2014.